Cas no 874839-24-4 (4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide)

• Product Name: 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide
• CAS No: 874839-24-4
• MDL: MFCD07774165
• CID: 4663477
• Update Time: 2025-10-28

4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide Chemical and Physical Properties

Names and Identifiers

• BUTTPARK 120\07-24
• 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzenesulfonamide
• 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide

• MDL： MFCD07774165

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide

Chemical Profile of 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide (CAS No. 874839-24-4)

4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide (CAS No. 874839-24-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulphonamides, which are well-known for their broad spectrum of biological activities. The presence of a trifluoromethyl group and a pyridin-2-yl moiety in its molecular structure imparts unique physicochemical properties and potential pharmacological benefits, making it a subject of intense study for drug development.

The molecular structure of 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide consists of a benzenesulphonamide core linked to a pyridine derivative via an oxygen atom. The trifluoromethyl group (–CF₃) is a key substituent that enhances the lipophilicity and metabolic stability of the compound, while the pyridin-2-yl ring contributes to hydrogen bonding capabilities and interacts with biological targets such as enzymes and receptors. These structural features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel sulphonamide derivatives due to their demonstrated efficacy in various therapeutic areas. The trifluoromethyl group, in particular, is widely employed in drug design to improve binding affinity and reduce metabolic degradation. Studies have shown that compounds incorporating this moiety often exhibit enhanced pharmacokinetic profiles, which is crucial for achieving optimal therapeutic outcomes.

One of the most compelling aspects of 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have been exploring its utility in developing inhibitors targeting various disease pathways. For instance, sulphonamide derivatives have shown promise in the inhibition of bacterial enzymes, particularly those involved in metabolic pathways essential for microbial survival. The pyridin-2-yl group's ability to form hydrogen bonds with biological targets further enhances its suitability for such applications.

The compound's solubility and stability under different conditions are also areas of active investigation. Sulphonamides are known for their moderate solubility in water, which can be advantageous for formulation purposes. However, the presence of the trifluoromethyl group may influence these properties, necessitating thorough characterization to optimize drug delivery systems. Recent advancements in crystal engineering and solubility enhancement techniques have provided new avenues for improving the pharmacological relevance of such compounds.

From a synthetic chemistry perspective, 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide serves as a versatile building block for constructing more intricate molecular architectures. The sulphonamide functional group offers multiple sites for chemical modification, allowing chemists to fine-tune biological activity and selectivity. Researchers have leveraged this flexibility to develop derivatives with improved efficacy against specific targets, including those implicated in cancer and inflammatory diseases.

The intersection of computational chemistry and experimental pharmacology has further accelerated the discovery process for compounds like 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide. Molecular modeling studies have been instrumental in predicting binding interactions with potential drug targets, providing insights into structure-activity relationships (SAR). These computational approaches complement traditional high-throughput screening methods, enabling more efficient identification of lead compounds.

In conclusion, 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonamide represents a promising candidate in the realm of medicinal chemistry. Its unique structural features, combined with its potential applications in drug development, make it a compound worthy of continued investigation. As research progresses, further elucidation of its pharmacological properties and synthetic pathways will undoubtedly contribute to advancements in therapeutic strategies across multiple disease domains.